Cas no 62615-47-8 (Acetamide, N-naphtho[1,2-b]thien-2-yl-)

Acetamide, N-naphtho[1,2-b]thien-2-yl- structure
62615-47-8 structure
Product Name:Acetamide, N-naphtho[1,2-b]thien-2-yl-
CAS No:62615-47-8
MF:C14H11NOS
MW:241.308242082596
CID:438120
PubChem ID:12326974
Update Time:2025-04-19

Acetamide, N-naphtho[1,2-b]thien-2-yl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-naphtho[1,2-b]thien-2-yl-
    • N-benzo[g][1]benzothiol-2-ylacetamide
    • 62615-47-8
    • DTXSID80489758
    • N-(Naphtho[1,2-b]thiophen-2-yl)acetamide
    • Inchi: 1S/C14H11NOS/c1-9(16)15-13-8-11-7-6-10-4-2-3-5-12(10)14(11)17-13/h2-8H,1H3,(H,15,16)
    • InChI Key: FBKDGQOJDVIWOZ-UHFFFAOYSA-N
    • SMILES: S1C(=CC2=CC=C3C=CC=CC3=C12)NC(C)=O

Computed Properties

  • Exact Mass: 241.05623
  • Monoisotopic Mass: 241.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • PSA: 29.1
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